N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(phenylacetyl)-4-piperidinecarboxamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(2-phenylacetyl)piperidine-4-carboxamide
• InChI: InChI=1S/C24H30N2O4/c1-29-21-9-8-19(16-22(21)30-2)10-13-25-24(28)20-11-14-26(15-12-20)23(27)17-18-6-4-3-5-7-18/h3-9,16,20H,10-15,17H2,1-2H3,(H,25,28)
• InChI Key: YHWJLTGCKBBACV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2CCN(CC2)C(=O)CC3=CC=CC=C3)OC
• Molecular Formula: C24H30N2O4
• Molecular Weight: 410.5 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(phenylacetyl)-4-piperidinecarboxamide, also known as U-47700, is a synthetic opioid that was first synthesized in the 1970s. It is a highly potent and selective mu-opioid receptor agonist, which means it binds to and activates mu-opioid receptors in the brain and spinal cord. U-47700 has gained attention in recent years due to its potential for abuse and overdose, leading to its classification as a Schedule I controlled substance in the United States.

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(phenylacetyl)-4-piperidinecarboxamide binds to and activates mu-opioid receptors in the brain and spinal cord, leading to the release of neurotransmitters such as dopamine and serotonin. This results in pain relief, sedation, and a sense of euphoria. However, prolonged use can lead to tolerance, dependence, and addiction.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(phenylacetyl)-4-piperidinecarboxamide are similar to those of other opioids, including pain relief, sedation, respiratory depression, and constipation. It can also cause nausea, vomiting, and itching. In high doses, N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(phenylacetyl)-4-piperidinecarboxamide can lead to overdose and death.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(phenylacetyl)-4-piperidinecarboxamide in lab experiments include its high potency and selectivity for the mu-opioid receptor, which allows for precise targeting of this receptor. However, its potential for abuse and overdose, as well as its classification as a Schedule I controlled substance, limit its use in scientific research.

Future Directions

Future research on N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(phenylacetyl)-4-piperidinecarboxamide could focus on developing safer and more effective opioid medications that target the mu-opioid receptor. This could involve modifying the chemical structure of N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(phenylacetyl)-4-piperidinecarboxamide to reduce its potential for abuse and overdose while maintaining its pain-relieving effects. Additionally, further studies could investigate the role of the mu-opioid receptor in addiction and the development of new treatments for opioid use disorder.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(phenylacetyl)-4-piperidinecarboxamide has been used in scientific research to study the mu-opioid receptor and its role in pain modulation and addiction. It has also been used in studies investigating the pharmacokinetics and metabolism of opioids. However, due to its potential for abuse and overdose, the use of N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(phenylacetyl)-4-piperidinecarboxamide in scientific research has become increasingly restricted.